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Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622 Get Quote

Promethium-147 Safety and Contamination
Control: A Technical Guide
FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with Promethium-147 (Pm-147). The following information

is designed to minimize radioactive contamination and ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary radiation hazards associated with Promethium-147?

A1: Promethium-147 is a low-energy beta emitter.[1] The primary hazard is internal exposure

from inhalation or ingestion of the material, as sealed sources typically pose no internal

radiation threat.[2] While the beta particles have low penetrating power and can be shielded by

a thin layer of plastic, they can cause skin contamination.[1][2] A secondary hazard is the

production of Bremsstrahlung (X-ray) radiation when the beta particles interact with high atomic

number materials, which may require additional shielding.[2][3][4]

Q2: What immediate steps should I take in case of a Pm-147 spill?

A2: In the event of a spill, the priority is to prevent the spread of contamination. For a minor

spill, you should notify others in the area, cover the spill with absorbent paper, and clean it up
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using disposable gloves and absorbent paper. For a major spill, evacuate the area, cover the

spill if possible without spreading contamination, shield the source if it can be done safely,

secure the area, and immediately notify the Radiation Safety Officer (RSO).[5]

Q3: How do I detect Promethium-147 contamination?

A3: Promethium-147 contamination can be detected using a Geiger-Mueller (GM) pancake

probe for direct surveys and through wipe tests to identify removable contamination.[1][2] A

liquid scintillation counter is used to analyze the wipe samples for the presence of the low-

energy beta particles.[6][7]

Q4: What are the regulatory limits for surface contamination with Promethium-147?

A4: Regulatory limits for surface contamination are in place to protect personnel from

inadvertent exposure. These limits are typically provided in units of disintegrations per minute

per 100 square centimeters (dpm/100 cm²). Specific limits for beta-gamma emitters are

established by regulatory bodies.[8][9]
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Issue Possible Cause Solution

Geiger counter not detecting a

known Pm-147 source.
Instrument malfunction.

Check the batteries and

ensure the probe is functioning

correctly with a check source.

Incorrect probe for low-energy

beta detection.

Use a thin-window Geiger-

Mueller pancake probe

suitable for detecting low-

energy beta particles.[1][2]

High background readings on

the liquid scintillation counter.

Chemiluminescence in the

scintillation cocktail.

Allow the samples to sit in the

dark for a period before

counting to let

chemiluminescence decay.[10]

Contaminated scintillation vials

or cocktail.

Use new, clean vials and fresh

scintillation cocktail. Prepare a

background sample with a

clean wipe to verify.[6]

Persistent low-level

contamination after

decontamination.

Contamination may be fixed in

the surface.

If standard decontamination

procedures are ineffective,

consult with your Radiation

Safety Officer for more

aggressive decontamination

methods or to have the area

designated as a contaminated

zone.

Inadequate initial

decontamination.

Repeat the decontamination

procedure, ensuring to wipe

from the outer edge of the

contaminated area inwards to

prevent spreading.
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Suspected internal

contamination of personnel.

Inhalation or ingestion of Pm-

147.

Immediately notify the

Radiation Safety Officer. Urine

assays may be required to

assess the level of internal

contamination.[1]

Quantitative Data Summary
Promethium-147 Properties

Property Value

Half-life 2.62 years[1][11][12]

Radiation Type Beta (β⁻)[1]

Maximum Beta Energy 0.224 MeV[12][13]

Average Beta Energy ~62 keV[12][14]

Specific Activity ~34,300 GBq/g[2]

Gamma Ray Dose Constant at 1 meter 2.67584E-06 Rem/hour per Curie[15]

Shielding for Promethium-147
Material Thickness for Beta Absorption

Plastic 0.2 mm[1]

Plastic (for Bremsstrahlung minimization)

A low atomic number material like plastic or

acrylic is recommended as the primary shield to

stop beta particles and minimize

Bremsstrahlung production.[3][4]

Regulatory and Exposure Limits
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Limit Type Value

Annual Limit on Intake (ALI) - Oral Ingestion 1,850,000 kBq[2]

Annual Limit on Intake (ALI) - Inhalation 7,400,000 kBq[2]

Derived Air Concentration (DAC) 148,000 Bq/ml[2]

Removable Surface Contamination Limit (Beta-

gamma emitters)
1,000 dpm/100 cm²[8]

Experimental Protocols
Protocol 1: Wipe Test for Removable Surface
Contamination
Objective: To determine the level of removable beta-emitting contamination on a surface.

Materials:

Cotton swabs, glass fiber filters, or filter paper[6]

Labeled scintillation vials[6]

Scintillation cocktail[6]

Liquid Scintillation Counter[6]

Personal Protective Equipment (PPE): gloves, lab coat[10]

Procedure:

Label scintillation vials corresponding to the areas to be tested.[6]

Prepare a "background" vial with a clean, unused wipe.[6]

Wearing gloves, use a new wipe for each location. You may moisten the wipe with a suitable

solvent (e.g., ethanol or deionized water) to increase collection efficiency.[6][7]
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Wipe an area of approximately 100 cm² (10 cm x 10 cm) using moderate pressure in an "S"

pattern to ensure thorough coverage.[6][16]

Place the wipe into the corresponding labeled scintillation vial.[6]

Add the appropriate amount of scintillation cocktail to each vial.[6]

Place the vials in the liquid scintillation counter.

Count the samples to determine the activity in disintegrations per minute (DPM).[16]

If the removable contamination level exceeds 200 DPM above background, the area must be

decontaminated and re-tested.[16]

Protocol 2: Decontamination of a Minor Spill
Objective: To safely clean up a minor spill of Promethium-147 and prevent the spread of

contamination.

Materials:

Absorbent paper

Disposable gloves

Plastic bags for radioactive waste

Decontamination solution (e.g., Radiacwash or equivalent)

Geiger counter with a pancake probe

PPE: lab coat, safety glasses, disposable gloves[1]

Procedure:

Notify: Inform all personnel in the immediate area of the spill.

Prevent Spread: Cover the spill with absorbent paper to prevent it from spreading.
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Clean Up:

Put on disposable gloves.

Use absorbent paper to clean the spill, working from the outside in.

Place all used absorbent paper and contaminated gloves into a labeled plastic bag for

radioactive waste.

Survey:

Use a Geiger counter with a pancake probe to survey the area around the spill to ensure it

is clean.

Survey your hands, clothing, and shoes for any contamination.

Report: Report the incident to the Radiation Safety Officer.

Visualizations
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Caption: Standard workflow for handling Promethium-147.
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Caption: Decision-making process for a Promethium-147 spill.
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(Personnel or Surface)

Personnel Contamination

Surface Contamination

Remove contaminated clothing
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Wash skin with mild soap
and lukewarm water Resurvey skin

Clean

Repeat wash if needed

Contamination
remains

Consult RSO for
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multiple washes

Resurvey surface

Repeat cleaning if needed
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remains
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Caption: Logical steps for decontamination procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

